Cas no 2228168-52-1 (methyl 2-(1-bromopropan-2-yl)benzoate)

• Product Name: methyl 2-(1-bromopropan-2-yl)benzoate
• CAS No: 2228168-52-1
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 6034813
• PubChem ID: 165645567
• Update Time: 2025-07-02

methyl 2-(1-bromopropan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-bromopropan-2-yl)benzoate
• 2228168-52-1
• EN300-1923362

• Inchi： 1S/C11H13BrO2/c1-8(7-12)9-5-3-4-6-10(9)11(13)14-2/h3-6,8H,7H2,1-2H3
• InChI Key： NNARPMDXYIASLM-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-(1-bromopropan-2-yl)benzoate

Recent Advances in the Study of Methyl 2-(1-bromopropan-2-yl)benzoate (CAS: 2228168-52-1) in Chemical Biology and Pharmaceutical Research

Methyl 2-(1-bromopropan-2-yl)benzoate (CAS: 2228168-52-1) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its brominated aromatic ester structure, has shown promising potential in various applications, including drug synthesis, medicinal chemistry, and as a building block for more complex molecules. The unique properties of this compound, such as its reactivity and stability under physiological conditions, make it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of methyl 2-(1-bromopropan-2-yl)benzoate to enhance its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts are critical for its potential use in drug development, where purity and consistency are paramount.

In the context of medicinal chemistry, methyl 2-(1-bromopropan-2-yl)benzoate has been explored as a precursor for the synthesis of bioactive molecules. Researchers have reported its utility in the construction of heterocyclic compounds, which are often found in drugs with antimicrobial, anticancer, and anti-inflammatory properties. The bromine atom in the compound serves as a reactive site, enabling further functionalization and diversification of the molecular scaffold.

One of the most notable applications of methyl 2-(1-bromopropan-2-yl)benzoate is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often implicated in diseases such as cancer. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases, suggesting its potential as a lead compound for the development of novel therapeutics.

Furthermore, the compound has been investigated for its potential in targeted drug delivery systems. Its aromatic ester moiety can be modified to attach targeting ligands, enabling the precise delivery of therapeutic agents to diseased tissues. This approach minimizes off-target effects and enhances the efficacy of treatments, particularly in oncology.

Despite these promising findings, challenges remain in the widespread application of methyl 2-(1-bromopropan-2-yl)benzoate. Issues such as scalability of synthesis, bioavailability, and toxicity profiles need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, methyl 2-(1-bromopropan-2-yl)benzoate (CAS: 2228168-52-1) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a promising candidate for drug development and other biomedical applications. Continued research and innovation in this area are expected to yield significant advancements in the field.